N-(2-{2-[4-(benzyloxy)-3-methoxybenzylidene]hydrazino}-2-oxoethyl)-4-methylbenzamide

• Molecular Formula: C25H25N3O4
• Molecular Weight: 431.5 g/mol
• IUPAC Name: N-[2-[(2E)-2-[(3-methoxy-4-phenylmethoxyphenyl)methylidene]hydrazinyl]-2-oxoethyl]-4-methylbenzamide
• InChI: InChI=1S/C25H25N3O4/c1-18-8-11-21(12-9-18)25(30)26-16-24(29)28-27-15-20-10-13-22(23(14-20)31-2)32-17-19-6-4-3-5-7-19/h3-15H,16-17H2,1-2H3,(H,26,30)(H,28,29)/b27-15+
• InChI Key: MOEIRYXPLFUSIY-JFLMPSFJSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)NCC(=O)N/N=C/C2=CC(=C(C=C2)OCC3=CC=CC=C3)OC
• SMILES: CC1=CC=C(C=C1)C(=O)NCC(=O)NN=CC2=CC(=C(C=C2)OCC3=CC=CC=C3)OC

Description

N-(2-{2-[4-(benzyloxy)-3-methoxybenzylidene]hydrazino}-2-oxoethyl)-4-methylbenzamide, also known as BMB, is a compound that has been the subject of scientific research due to its potential application in various fields. BMB is a synthetic molecule that has shown promising results in studies related to cancer treatment, drug delivery, and photodynamic therapy.

Mechanism of Action

The mechanism of action of N-(2-{2-[4-(benzyloxy)-3-methoxybenzylidene]hydrazino}-2-oxoethyl)-4-methylbenzamide involves its ability to interact with cellular proteins and enzymes. N-(2-{2-[4-(benzyloxy)-3-methoxybenzylidene]hydrazino}-2-oxoethyl)-4-methylbenzamide binds to the active site of enzymes involved in the cell cycle and induces cell death by disrupting the normal cellular processes. N-(2-{2-[4-(benzyloxy)-3-methoxybenzylidene]hydrazino}-2-oxoethyl)-4-methylbenzamide also inhibits the activity of multidrug resistance transporters, which are responsible for the efflux of drugs from cancer cells.
Biochemical and Physiological Effects:
N-(2-{2-[4-(benzyloxy)-3-methoxybenzylidene]hydrazino}-2-oxoethyl)-4-methylbenzamide has been shown to have a low toxicity profile and does not cause significant damage to normal cells. However, studies have shown that N-(2-{2-[4-(benzyloxy)-3-methoxybenzylidene]hydrazino}-2-oxoethyl)-4-methylbenzamide can cause oxidative stress in cancer cells, leading to the production of reactive oxygen species (ROS) and DNA damage. N-(2-{2-[4-(benzyloxy)-3-methoxybenzylidene]hydrazino}-2-oxoethyl)-4-methylbenzamide has also been shown to induce changes in the expression of genes involved in cell cycle regulation and apoptosis.

Advantages and Limitations for Lab Experiments

N-(2-{2-[4-(benzyloxy)-3-methoxybenzylidene]hydrazino}-2-oxoethyl)-4-methylbenzamide has several advantages for laboratory experiments, including its ease of synthesis, low toxicity, and potential application in cancer treatment and drug delivery. However, N-(2-{2-[4-(benzyloxy)-3-methoxybenzylidene]hydrazino}-2-oxoethyl)-4-methylbenzamide has some limitations, including its poor water solubility and instability in aqueous solutions.

Future Directions

Future research on N-(2-{2-[4-(benzyloxy)-3-methoxybenzylidene]hydrazino}-2-oxoethyl)-4-methylbenzamide could focus on improving its solubility and stability in aqueous solutions, as well as developing more efficient methods for drug conjugation. Studies could also investigate the potential application of N-(2-{2-[4-(benzyloxy)-3-methoxybenzylidene]hydrazino}-2-oxoethyl)-4-methylbenzamide in photodynamic therapy, a treatment that uses light to activate photosensitizing agents to induce cell death in cancer cells. Furthermore, studies could explore the use of N-(2-{2-[4-(benzyloxy)-3-methoxybenzylidene]hydrazino}-2-oxoethyl)-4-methylbenzamide as a potential therapeutic agent for other diseases, such as Alzheimer's and Parkinson's.

Synthesis Methods

The synthesis of N-(2-{2-[4-(benzyloxy)-3-methoxybenzylidene]hydrazino}-2-oxoethyl)-4-methylbenzamide is a multistep process that involves the condensation of 4-methylbenzoyl chloride with 2-aminoethanol to form N-(2-hydroxyethyl)-4-methylbenzamide. This intermediate is then reacted with 4-(benzyloxy)-3-methoxybenzaldehyde in the presence of hydrazine hydrate to obtain N-(2-{2-[4-(benzyloxy)-3-methoxybenzylidene]hydrazino}-2-oxoethyl)-4-methylbenzamide.

Scientific Research Applications

N-(2-{2-[4-(benzyloxy)-3-methoxybenzylidene]hydrazino}-2-oxoethyl)-4-methylbenzamide has been extensively studied for its potential application in cancer treatment. Research has shown that N-(2-{2-[4-(benzyloxy)-3-methoxybenzylidene]hydrazino}-2-oxoethyl)-4-methylbenzamide can induce apoptosis (programmed cell death) in cancer cells by activating the caspase pathway. N-(2-{2-[4-(benzyloxy)-3-methoxybenzylidene]hydrazino}-2-oxoethyl)-4-methylbenzamide has also been shown to inhibit the growth of cancer cells by blocking the cell cycle at the G2/M phase. In addition to cancer treatment, N-(2-{2-[4-(benzyloxy)-3-methoxybenzylidene]hydrazino}-2-oxoethyl)-4-methylbenzamide has also been studied for its potential use in drug delivery systems. N-(2-{2-[4-(benzyloxy)-3-methoxybenzylidene]hydrazino}-2-oxoethyl)-4-methylbenzamide can be conjugated with various drugs to improve their solubility and bioavailability.